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For Researchers, Scientists, and Drug Development Professionals

Abstract
Concanamycin B is a macrolide antibiotic and a potent, specific inhibitor of vacuolar-type H+-

ATPase (V-ATPase)[1][2]. Accurate and consistent preparation of stock solutions is critical for

reliable experimental outcomes. This document provides a detailed protocol for the preparation,

handling, and storage of Concanamycin B stock solutions in dimethyl sulfoxide (DMSO).

Introduction
Concanamycin B, isolated from Streptomyces diastatochromogenes, is a valuable tool in cell

biology and drug discovery research due to its specific inhibition of V-ATPase[3]. This inhibition

disrupts the acidification of intracellular organelles, affecting processes such as protein

trafficking, autophagy, and bone resorption[4][5]. To ensure the integrity and efficacy of

Concanamycin B in such studies, proper solubilization and storage are paramount. DMSO is a

common solvent for Concanamycin B due to its high solubilizing capacity for hydrophobic

compounds[3][4][6][7].

Quantitative Data Summary
The following table summarizes the key quantitative information for Concanamycin B.
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Property Value Source(s)

Molecular Formula C₄₅H₇₃NO₁₄ [1][3][4][7][8][9]

Molecular Weight 852.1 g/mol [1][3][8][9]

Purity >98% (typical) [8]

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol
[3][4][6][7]

Recommended Storage (Solid) -20°C [3][4]

Recommended Storage

(DMSO Stock)
-20°C or -80°C [8][10][11]

DMSO Stock Solution Stability Up to 1 year at -20°C [11]

Experimental Protocol: Preparation of a 1 mM
Concanamycin B Stock Solution in DMSO
This protocol describes the preparation of a 1 mM stock solution of Concanamycin B in

DMSO. Adjustments can be made to the calculations to prepare stock solutions of different

concentrations.

Materials and Equipment
Concanamycin B (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath
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Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle Concanamycin B powder in a chemical fume hood to avoid inhalation.

Concanamycin B is classified as a Dangerous Good for transport and should be handled

with care[1].

This product is for research use only and is not intended for therapeutic or diagnostic use[1]

[3][8].

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of Concanamycin B powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture, which

can affect the stability of the compound.

Calculation: To prepare a 1 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Mass of Concanamycin B (mg) / Molecular Weight ( g/mol )) *

1,000,000

Example for 1 mg of Concanamycin B: Volume of DMSO (μL) = (1 mg / 852.1 g/mol ) *

1,000,000 ≈ 1173.57 μL

Weighing: In a chemical fume hood, carefully weigh the desired amount of Concanamycin B
powder (e.g., 1 mg) and place it in a sterile amber microcentrifuge tube.

Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1173.6 μL for 1 mg) to

the tube containing the Concanamycin B powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Enhancing Solubility (Optional): If the compound does not readily dissolve, gently warm the

tube to 37°C for 10 minutes and/or place it in a sonicator water bath for a few minutes to aid
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dissolution[10].

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months[8][10]. For

long-term storage, -20°C is suitable for at least one year[11].

Before use, thaw the aliquot at room temperature and ensure the solution is free of any

precipitate[8].

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing the Concanamycin B stock

solution.
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Caption: Workflow for preparing Concanamycin B stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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